N-(benzo[d][1,3]dioxol-5-yl)-4-(1,2,5-thiadiazol-3-yl)piperazine-1-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-4-(1,2,5-thiadiazol-3-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C14H15N5O3S/c20-14(16-10-1-2-11-12(7-10)22-9-21-11)19-5-3-18(4-6-19)13-8-15-23-17-13/h1-2,7-8H,3-6,9H2,(H,16,20)
• InChI Key: XMLJCNYFPUBJNN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NSN=C2)C(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C14H15N5O3S
• Molecular Weight: 333.37 g/mol
• CAS No.: 2309585-88-2

Description

N-(benzo[d][1,3]dioxol-5-yl)-4-(1,2,5-thiadiazol-3-yl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C14H15N5O3S and its molecular weight is 333.37. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Histamine H4 Antagonists : This compound is related to novel bicyclic azole carboxamide derivatives, which are claimed to act as histamine H4 receptor antagonists. These antagonists are useful in treating diseases such as asthma and allergic rhinitis (Expert Opinion on Therapeutic Patents, 2004).

• Synthesis of Novel Compounds : A study focused on the synthesis of novel heterocyclic compounds, including those related to the given compound, demonstrating their potential as COX-1/COX-2 inhibitors with analgesic and anti-inflammatory activities (Molecules, 2020).

• Potential Antipsychotic Agents : Heterocyclic analogues of this compound were evaluated for their potential as antipsychotic agents. They showed promise in vitro for binding to dopamine and serotonin receptors, and in vivo for their ability to antagonize certain responses in mice (Journal of Medicinal Chemistry, 1996).

• Anti-mycobacterial Chemotypes : The benzo[d]thiazol-2-yl(piperazin-1-yl)methanones scaffold, related to the given compound, has been identified as a new anti-mycobacterial chemotype. This study involved the synthesis of diverse compounds and their evaluation against Mycobacterium tuberculosis (European Journal of Medicinal Chemistry, 2016).

• Synthesis and Antibacterial Activity : Research on N-(5-benzylthio-1,3,4-thiadiazol-2-yl) and N-(5-benzylsulfonyl-1,3,4-thiadiazol-2-yl)piperazinyl quinolone derivatives, similar to the compound , showed high activity against Gram-positive bacteria (Bioorganic & Medicinal Chemistry Letters, 2005).

• Antiproliferative and Anti-HIV Activity : A series of derivatives including N-{2-oxo-2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]}-(het)arenecarboxamides showed notable antiproliferative activity against various human tumor-derived cell lines, although no significant activity against HIV was observed (Zeitschrift für Naturforschung B, 2010).